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Compound of Interest

Compound Name: Pentaerythritol tetrahexanoate

CAS No.: 7445-47-8

Cat. No.: B013823 Get Quote

Executive Summary: The "Star" Architecture
Advantage
Pentaerythritol Tetrahexanoate (PE-4-Hex) represents a class of tetra-esters characterized

by a central quaternary carbon atom bonded to four ester arms. Unlike linear triglycerides, this

"star-shaped" molecular architecture provides unique steric hindrance, resulting in superior

thermal and hydrolytic stability.

For the formulation scientist, PE-4-Hex is not merely an emollient; it is a functional solvent. Its

short C6 (hexanoate) chains render it a low-viscosity fluid with high spreading capability, while

its high polarity (four ester groups per molecule) allows it to solubilize difficult lipophilic Active

Pharmaceutical Ingredients (APIs) such as retinoids, corticosteroids, and calcineurin inhibitors

more effectively than standard paraffinic oils.

Critical Distinction: C6 vs. C8
PE-4-Hex (Tetrahexanoate): Derived from straight-chain Caproic Acid (C6). Lower viscosity,

higher spreading coefficient, "dry" skin feel.

PE-4-Ethylhexanoate: Derived from branched 2-Ethylhexanoic Acid (C8). Higher viscosity,

richer feel.[1]
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Note: This guide focuses on the C6 variant for high-permeation and low-residue applications.

Material Science & Characterization
Physicochemical Profile
Before formulation, the raw material must be validated against strict specifications to ensure

reproducibility.

Property Specification Range Relevance to Formulation

Appearance Clear, colorless liquid

Low viscosity facilitates

syringeability and spreadability.

[2][3]

Acid Value < 1.0 mg KOH/g

Critical for API stability; high

acid value indicates hydrolysis

risk.

Hydroxyl Value < 5.0 mg KOH/g

Low OH value confirms

complete esterification (tetra-

substitution), ensuring

hydrophobicity.

Saponification Value 420–440 mg KOH/g

High value reflects short C6

chains (high ester density per

gram).

Iodine Value < 1.0 g I₂/100g

Fully saturated structure

guarantees oxidative stability

(no rancidity).

Structural Diagram
The following diagram illustrates the "Star" architecture and its functional implications.
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Figure 1: The quaternary core provides stability, while four C6 chains ensure low viscosity and

high solvency.

Formulation Strategies
Strategy A: Anhydrous Solubilization Vehicle
For hydrolytically unstable drugs (e.g., aspirin, certain antibiotics), water must be excluded. PE-

4-Hex serves as the primary vehicle due to its high polarity (dissolving the drug) and lack of

reactive protons (chemical inertness).

Strategy B: Nanostructured Lipid Carriers (NLC)
In NLCs, a liquid lipid is mixed with a solid lipid to create an imperfect crystal lattice, increasing

drug loading. PE-4-Hex is an ideal liquid lipid candidate here. Its irregular structure (compared

to linear triglycerides) perturbs the crystal packing of solid lipids like Glyceryl Behenate,

creating "voids" where the drug resides.

Detailed Protocols
Protocol 1: Preparation of High-Load Retinol NLCs
Objective: Encapsulate Retinol (lipophilic, oxidation-sensitive) in an NLC system using PE-4-

Hex to prevent expulsion during storage.
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Materials:
Solid Lipid: Cetyl Palmitate (MP ~54°C) - 7.0% w/w

Liquid Lipid: Pentaerythritol Tetrahexanoate (PE-4-Hex) - 3.0% w/w

Surfactant: Polysorbate 80 - 2.5% w/w

Co-surfactant: Poloxamer 188 - 1.0% w/w

API: Retinol (Vitamin A) - 0.5% w/w

Water: q.s. to 100%

Methodology (Hot High-Pressure Homogenization):
Lipid Phase Preparation:

In a beaker, weigh Cetyl Palmitate and PE-4-Hex.

Heat to 65°C (approx. 10°C above melting point of solid lipid).

Scientist's Note: PE-4-Hex is liquid at room temperature but must be heated to ensure

homogeneous molecular mixing with the solid lipid.

Add Retinol to the molten lipid blend under nitrogen purge (to prevent oxidation). Stir until

dissolved.

Aqueous Phase Preparation:

Dissolve Polysorbate 80 and Poloxamer 188 in deionized water.

Heat to 65°C to match the lipid phase temperature.

Pre-Emulsification:

Add the aqueous phase to the lipid phase under high-shear mixing (Ultra-Turrax) at 8,000

RPM for 2 minutes.

Result: A coarse O/W pre-emulsion (droplet size ~5–10 µm).
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High-Pressure Homogenization (HPH):

Process the pre-emulsion through a piston homogenizer (e.g., APV or Niro Soavi).

Cycles: 3 cycles.

Pressure: 500 bar (Cycle 1) -> 800 bar (Cycle 2) -> 800 bar (Cycle 3).

Critical Control: Maintain temperature > 60°C during processing to prevent premature lipid

crystallization.

Cooling & Crystallization:

Collect the hot nano-emulsion.

Cool rapidly to 4°C using an ice bath or jacketed vessel.

Mechanism:[4][5][6] Rapid cooling forces the Cetyl Palmitate to recrystallize. The presence

of PE-4-Hex disrupts the lattice, trapping the Retinol inside the lipid matrix.

NLC Workflow Diagram
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Figure 2: Manufacturing workflow for Nanostructured Lipid Carriers utilizing PE-4-Hex.

Protocol 2: Anhydrous "Melting" Ointment
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Objective: Create a water-free ointment that liquefies upon skin contact, using PE-4-Hex to

reduce the "drag" of traditional petrolatum bases.

Materials:
Base: White Petrolatum - 60%

Modifier: Pentaerythritol Tetrahexanoate - 25%

Structurant: Carnauba Wax - 5%[7]

Thickener: Stearyl Alcohol - 10%

Methodology:
Melt Carnauba Wax and Stearyl Alcohol at 85°C.

Add White Petrolatum and mix until homogeneous.

Cool to 55°C.

Add PE-4-Hex slowly while stirring.

Why? Adding the liquid ester at a lower temperature preserves its volatile components (if

any) and initiates the formation of a softer semi-solid network.

Pour into jars at 45°C (just above congealing point).

Analytical Validation
To ensure the PE-4-Hex has been correctly integrated, the following tests are mandatory:

Differential Scanning Calorimetry (DSC):

Test: Measure melting enthalpy (

) of the NLCs.

Success Criteria: A depressed melting point and broadened peak compared to pure solid

lipid indicate successful integration of PE-4-Hex into the crystal lattice (eutectic behavior).
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Rheology (Flow Curve):

Test: Rotational rheometry (shear rate 0.1 to 100

).

Success Criteria: The anhydrous ointment should exhibit thixotropic behavior (shear

thinning) with a yield stress that prevents phase separation but allows easy spreading.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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